4-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-ethoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C25H34N2O5S/c1-7-31-22-11-9-20(14-18(22)4)33(29,30)26-19-8-10-23-21(15-19)27(13-12-17(2)3)24(28)25(5,6)16-32-23/h8-11,14-15,17,26H,7,12-13,16H2,1-6H3
• InChI Key: YGYKLDHOUHCBMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CCC(C)C)(C)C)C
• Molecular Formula: C25H34N2O5S
• Molecular Weight: 474.6 g/mol

Description

4-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C25H34N2O5S and its molecular weight is 474.62. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

The Potential in Cancer Treatment : Sulfonamide derivatives have been explored for their utility in photodynamic therapy, a treatment modality for cancer. A study highlighted the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, demonstrating significant photophysical and photochemical properties. These compounds exhibit high singlet oxygen quantum yield and good fluorescence properties, making them promising candidates as Type II photosensitizers for photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

Synthesis and Evaluation of Anticancer Properties : Research on the synthesis of certain sulfonamide compounds has shown anticancer activities. For example, a novel compound synthesized through aminohalogenation reaction exhibited potential anticancer properties, indicating the therapeutic potential of sulfonamide derivatives in oncology research (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).

Anti-HIV and Antifungal Activities

Potential for HIV and Fungal Infections Treatment : A series of chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were prepared and screened for their anti-HIV and antifungal activities. Some synthesized compounds showed promising in vitro activity, highlighting the versatility of sulfonamide derivatives in developing treatments for infectious diseases (Zareef et al., 2007).

Enzyme Inhibition for Therapeutic Applications

Advancements in Carbonic Anhydrase Inhibition : The creation of a novel class of [1,4]oxazepine-based primary sulfonamides has been documented for their strong inhibition of human carbonic anhydrases. These findings suggest the role of sulfonamide functionality in enzyme inhibition, which could be harnessed for therapeutic purposes in conditions where carbonic anhydrase activity is implicated (Sapegin et al., 2018).